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Compound of Interest

Compound Name: Tri-O-acetyl-D-glucal

Cat. No.: B7775169 Get Quote

Essential Safety and Handling Guide for Tri-O-
acetyl-D-glucal
This guide provides comprehensive safety and logistical information for the handling and

disposal of Tri-O-acetyl-D-glucal, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is crucial for ensuring laboratory safety and

minimizing risks associated with this chemical.

Hazard Identification and Health Effects
Tri-O-acetyl-D-glucal is a biochemical reagent used in the synthesis of oligosaccharides.[1]

While it is not classified as a hazardous substance under OSHA's Hazard Communication

Standard (29 CFR 1910.1200), it is crucial to handle it with care as the toxicological properties

have not been fully investigated.[2][3] Potential health effects include:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[2][4]

Skin Contact: May be harmful if absorbed through the skin and can cause skin irritation.[2][4]

Eye Contact: May cause eye irritation.[2][4]

Ingestion: May be harmful if swallowed and can cause irritation of the digestive tract.[2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7775169?utm_src=pdf-interest
https://www.benchchem.com/product/b7775169?utm_src=pdf-body
https://www.benchchem.com/product/b7775169?utm_src=pdf-body
https://www.medchemexpress.com/tri-o-acetyl-d-glucal.html
https://pim-resources.coleparmer.com/sds/09074.pdf
https://www.fishersci.com/store/msds?partNumber=AC139240250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/09074.pdf
https://www.lookchem.com/msds/18438/2873-29-2_Tri-O-acetyl-D-glucal.html
https://pim-resources.coleparmer.com/sds/09074.pdf
https://www.lookchem.com/msds/18438/2873-29-2_Tri-O-acetyl-D-glucal.html
https://pim-resources.coleparmer.com/sds/09074.pdf
https://www.lookchem.com/msds/18438/2873-29-2_Tri-O-acetyl-D-glucal.html
https://pim-resources.coleparmer.com/sds/09074.pdf
https://www.lookchem.com/msds/18438/2873-29-2_Tri-O-acetyl-D-glucal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling Tri-O-acetyl-D-glucal.

Equipment Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber, tested to

EN 374 standard).

To prevent skin contact.

Eye/Face Protection

Safety glasses with side-

shields (approved under

NIOSH or EN 166) or a face

shield.[4]

To protect eyes from dust and

splashes.

Respiratory Protection
NIOSH-approved N95 dust

mask or equivalent.

To prevent inhalation of dust

particles, especially when

handling the powder form.

Skin and Body Protection
Laboratory coat, long-sleeved

shirt, and long pants.
To minimize skin exposure.

Footwear Closed-toe shoes. To protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Gather all necessary materials and equipment before starting.

Don the appropriate PPE as specified in the table above.

2. Handling:

Avoid the formation of dust when handling the solid form.[4]
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Measure and weigh the compound carefully to minimize dust generation.

If dissolving, add the solid to the solvent slowly.

Keep the container tightly closed when not in use.[2][3][4]

3. Storage:

Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed to prevent moisture absorption and contamination.[2][3][4]

Some sources recommend refrigeration (below 4°C/39°F).[2][3]

Store away from strong oxidizing agents and strong acids.[3]

4. Spill and Leak Procedure:

In case of a spill, immediately evacuate the area if necessary.

Wear appropriate PPE, including respiratory protection.

For solid spills, sweep up the material and place it in a suitable, closed container for

disposal.[4] Avoid generating dust.

For liquid spills (if dissolved), absorb with an inert material (e.g., vermiculite, sand, or earth)

and place in a sealed container for disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.
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Workflow for Handling Tri-O-acetyl-D-glucal

Preparation

Handling

Storage Disposal

Work in a well-ventilated area (fume hood)

Ensure eyewash/shower access

Don appropriate PPE

Avoid dust formation

Weigh and handle carefully

Keep container closed

Store in a cool, dry, well-ventilated area Collect waste in a sealed container

Keep container tightly closed

Store away from incompatibles

Dispose of as chemical waste

Follow institutional guidelines
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Emergency Response for Accidental Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air

Provide oxygen if breathing is difficult

Give artificial respiration if not breathing

Seek medical attention

Wash with soap and water

Remove contaminated clothing

Seek medical aid if irritation persists

Flush eyes with water for 15 mins

Seek medical attention

Do NOT induce vomiting

Rinse mouth with water

Seek medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. Tri-O-acetyl-D-glucal MSDS CasNo.2873-29-2 [lookchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Tri-O-acetyl-
D-glucal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7775169#personal-protective-equipment-for-
handling-tri-o-acetyl-d-glucal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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